![molecular formula C6H7NO2 B1203515 6-(Hydroxymethyl)pyridin-3-ol CAS No. 40222-77-3](/img/structure/B1203515.png)
6-(Hydroxymethyl)pyridin-3-ol
Overview
Description
Synthesis Analysis
The synthesis of 6-(Hydroxymethyl)pyridin-3-ol has been explored through different pathways, highlighting its versatile nature. A notable method involves the conversion of 5-hydroxymethylfurfural (HMF) into this compound through ring expansion in the presence of ammonia-producing compounds, a reaction that occurs predominantly at neutral pH values and is influenced by reaction times and temperatures (Hidalgo, Lavado-Tena, & Zamora, 2020). This process sheds light on the formation pathways of pyridin-3-ols in food and suggests that the formation of such compounds is unavoidable under certain conditions.
Molecular Structure Analysis
Molecular structure analysis of this compound derivatives reveals their complexity and diversity. For example, novel pyrazolo[3,4-b]pyridin-3-ol compounds were synthesized from 2,6-dichloro-4-methylnicotinonitrile, showcasing the structural versatility of pyridin-3-ol derivatives (Wu, Tang, Huang, & Shen, 2012). These compounds exist as the 3-hydroxy tautomer, indicating the significance of tautomeric forms in the chemical behavior of these molecules.
Chemical Reactions and Properties
This compound undergoes various chemical reactions, demonstrating its reactivity and potential for further functionalization. The aminomethylation of related pyridines suggests that 6-position is a reactive site for further chemical modifications, indicating the compound's utility in synthesizing more complex molecules (Smirnov, Kuz’min, & Kuznetsov, 2005).
Scientific Research Applications
Formation in Food Products : A study by Hidalgo, Lavado-Tena, & Zamora (2020) examined the formation of 6-(hydroxymethyl)pyridin-3-ol through the ring expansion of 5-(hydroxymethy)furfural in the presence of ammonia-producing compounds. This research is significant in understanding the formation of pyridin-3-ols in foods, particularly when subjected to thermal heating and ammonia.
Vibrational and Electronic Structure Study : Arjunan, Balamourougane, Govindaraja, & Mohan (2012) conducted comprehensive theoretical and experimental studies on 2-(hydroxymethyl)pyridine and 3-(hydroxymethyl)pyridine, revealing insights into their molecular electrostatic surface potential and electronic properties (Arjunan et al., 2012).
Synthesis of Novel Compounds : Wu, Tang, Huang, & Shen (2012) synthesized new 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol compounds, contributing to the body of knowledge on pyrazolo[3,4-b]pyridin-3-ol derivatives (Wu et al., 2012).
Synthesis of Cyclic Acetonides : Shtyrlin, Dobrynin, Madzhidov, Pugachev, Sysoeva, Musin, Litvinov, Klimovitskii, & Shtyrlin (2011) developed synthetic approaches to cyclic 2,4,5,6-tetrakis(hydroxymethyl)pyridin-3-ol acetonides, adding to the knowledge of synthetic chemistry and the stability of such compounds (Shtyrlin et al., 2011).
[Fe]hydrogenase Model Complexes : Song, Xie, Wang, Zhao, & Song (2012) synthesized [Fe]hydrogenase model complexes containing acylmethyl(hydroxymethyl)pyridine ligand. This research offers insights into the potential applications of these complexes in catalysis and enzyme modeling (Song et al., 2012).
Optical and Magnetic Properties : Alexandropoulos, Mukherjee, Papatriantafyllopoulou, Raptopoulou, Psycharis, Bekiari, Christou, & Stamatatos (2011) discovered a new family of nonanuclear lanthanide clusters using 2-(hydroxymethyl)pyridine, which exhibit unique optical and magnetic properties (Alexandropoulos et al., 2011).
Safety and Hazards
properties
IUPAC Name |
6-(hydroxymethyl)pyridin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2/c8-4-5-1-2-6(9)3-7-5/h1-3,8-9H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESFDGDRYVANBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10329330 | |
Record name | 6-(hydroxymethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10329330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40222-77-3 | |
Record name | 6-(hydroxymethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10329330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(hydroxymethyl)pyridin-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 6-(Hydroxymethyl)pyridin-3-ol formed in food?
A1: this compound can form in food through a ring expansion reaction of 5-(hydroxymethyl)furfural (HMF) when ammonia or ammonia-producing compounds are present []. This reaction occurs predominantly at neutral pH values and is influenced by temperature and reaction time. For instance, heating honey and sugarcane honey, both containing HMF, led to the formation of various pyridin-3-ols, including this compound as the major product [].
Q2: What is the proposed reaction pathway for the formation of this compound from HMF?
A2: The research suggests a general pathway for pyridin-3-ol formation from 2-oxofurans []. This pathway explains how HMF is converted to this compound, furfural to pyridin-3-ol, and 2-acetylfuran to 2-methylpyridin-3-ol. This suggests a broader applicability of this reaction mechanism for various 2-oxofuran compounds.
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